molecular formula C13H19NO2 B14819292 2-(Cyclohexyloxy)-4-(methylamino)phenol

2-(Cyclohexyloxy)-4-(methylamino)phenol

Cat. No.: B14819292
M. Wt: 221.29 g/mol
InChI Key: HXNKUAUTHCGFLY-UHFFFAOYSA-N
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Description

2-(Cyclohexyloxy)-4-(methylamino)phenol is a phenolic derivative featuring a cyclohexyl ether group at the 2-position and a methylamino group at the 4-position of the aromatic ring. Phenolic compounds with amino and alkoxy substituents are known for their diverse applications, including antimicrobial activity, antioxidant effects, and roles in pharmaceutical intermediates .

Properties

Molecular Formula

C13H19NO2

Molecular Weight

221.29 g/mol

IUPAC Name

2-cyclohexyloxy-4-(methylamino)phenol

InChI

InChI=1S/C13H19NO2/c1-14-10-7-8-12(15)13(9-10)16-11-5-3-2-4-6-11/h7-9,11,14-15H,2-6H2,1H3

InChI Key

HXNKUAUTHCGFLY-UHFFFAOYSA-N

Canonical SMILES

CNC1=CC(=C(C=C1)O)OC2CCCCC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Cyclohexyloxy)-4-(methylamino)phenol typically involves the following steps:

    Formation of the Cyclohexyloxy Group: The phenol is reacted with cyclohexanol in the presence of an acid catalyst to form the cyclohexyloxy group.

    Introduction of the Methylamino Group: The intermediate product is then reacted with methylamine under controlled conditions to introduce the methylamino group at the 4-position.

Industrial Production Methods

Industrial production of 2-(Cyclohexyloxy)-4-(methylamino)phenol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(Cyclohexyloxy)-4-(methylamino)phenol can undergo various chemical reactions, including:

    Oxidation: The phenol group can be oxidized to form quinones.

    Reduction: The compound can be reduced to form corresponding cyclohexyl derivatives.

    Substitution: The phenol group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Electrophilic reagents like bromine or nitric acid can be used under controlled conditions.

Major Products Formed

    Oxidation: Quinones and related compounds.

    Reduction: Cyclohexyl derivatives.

    Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

2-(Cyclohexyloxy)-4-(methylamino)phenol has several scientific research applications:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

    Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Cyclohexyloxy)-4-(methylamino)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with enzymes or receptors, while the cyclohexyloxy and methylamino groups can enhance binding affinity and specificity. These interactions can modulate biological pathways, leading to various physiological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between 2-(Cyclohexyloxy)-4-(methylamino)phenol and related compounds:

Compound Name Substituents (Position) Molecular Formula Key Properties/Applications References
2-(Cyclohexyloxy)-4-(methylamino)phenol - Cyclohexyloxy (2)
- Methylamino (4)
C₁₃H₁₉NO₂ Hypothesized biofilm modulation, antioxidant potential -
2-[(Methylamino)methyl]phenol - Methylaminomethyl (2) C₈H₁₁NO Biofilm inhibition (>70% at 1.25 µM in S. aureus), no antibacterial activity
4-[2-(Methylamino)ethyl]phenol - Methylaminoethyl (4) C₉H₁₃NO Antioxidant, antimicrobial (from lignin pyrolysis)
4-Cyclohexylphenol - Cyclohexyl (4) C₁₂H₁₆O Industrial applications, irritant (requires careful handling)
4-[2-(Methylamino)ethoxy]phenol hydrochloride - Methoxyethyl-methylamino (4)
- Hydrochloride salt
C₁₀H₁₅ClNO₂ Enhanced solubility due to salt formation, potential pharmaceutical use

Key Observations :

  • Substituent Position: The position of the cyclohexyloxy group (2-position in the target compound vs. 4-position in 4-cyclohexylphenol) significantly alters steric effects and electronic distribution, impacting solubility and reactivity.
  • Bioactivity: Compounds with methylamino groups (e.g., 2-[(Methylamino)methyl]phenol) exhibit biofilm inhibition but lack direct antibacterial activity, suggesting that the methylamino moiety may selectively interfere with bacterial quorum sensing rather than viability .
  • Physicochemical Properties: Ether-linked substituents (e.g., cyclohexyloxy) generally reduce water solubility compared to hydroxyl or salt forms (e.g., 4-[2-(methylamino)ethoxy]phenol hydrochloride) .

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